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Compound of Interest

Compound Name: Nickel(2+) benzenesulfonate

Cat. No.: B15047682 Get Quote

An In-depth Technical Guide to Nickel(2+)
Benzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Nickel(2+) benzenesulfonate, also known as Nickel(II) benzenesulfonate, is an inorganic

compound that finds applications in various chemical processes, including catalysis and

electroplating. Its properties are dictated by the presence of the hydrated nickel(II) ion and the

benzenesulfonate anion. This technical guide provides a comprehensive overview of the

physical and chemical properties of Nickel(2+) benzenesulfonate, with a focus on its

hexahydrate form, which is the common commercially available variant.

Physical and Chemical Properties
The physical and chemical properties of Nickel(2+) benzenesulfonate are summarized in the

tables below. Data for the hexahydrate is provided where available, and in its absence, general

properties of related compounds are referenced to provide a comprehensive understanding.

General Properties
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Property Value Source

Chemical Formula Ni(C₆H₅SO₃)₂·6H₂O N/A

Molecular Weight 481.11 g/mol N/A

CAS Number 39819-65-3 N/A

Appearance
White to green to blue

crystalline powder
N/A

Solubility Soluble in water. N/A

Thermal Properties
Property Value Source

Melting Point Decomposes upon heating. N/A

Boiling Point Not applicable; decomposes. N/A

Thermal Decomposition

The thermal decomposition of

metal benzenesulfonates

typically proceeds in stages,

with initial loss of water of

hydration, followed by the

decomposition of the

anhydrous salt. In an inert

atmosphere, the residue may

contain nickel sulfide.

N/A

Experimental Protocols
Synthesis of Nickel(2+) Benzenesulfonate Hexahydrate
A plausible route for the synthesis of Nickel(2+) benzenesulfonate hexahydrate involves the

reaction of a nickel(II) salt, such as nickel(II) carbonate, with benzenesulfonic acid.

Materials:

Nickel(II) carbonate (NiCO₃)
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Benzenesulfonic acid (C₆H₅SO₃H)

Distilled water

Ethanol

Beakers

Stirring rod

Heating plate with magnetic stirrer

Filtration apparatus (e.g., Büchner funnel and flask)

Crystallizing dish

Procedure:

In a beaker, dissolve a stoichiometric amount of benzenesulfonic acid in a minimal amount of

distilled water with gentle heating and stirring.

Slowly add a stoichiometric amount of nickel(II) carbonate powder to the benzenesulfonic

acid solution in small portions. Effervescence (release of CO₂) will be observed.

Continue stirring the mixture until the effervescence ceases, indicating the completion of the

reaction. The solution should turn green, characteristic of the hexaaquanickel(II) ion,

[Ni(H₂O)₆]²⁺.

Gently heat the solution to ensure complete reaction and to dissolve the product.

Filter the hot solution to remove any unreacted nickel carbonate or other solid impurities.

Transfer the clear green filtrate to a crystallizing dish and allow it to cool slowly to room

temperature.

For further precipitation, the volume of the solution can be reduced by gentle heating or by

adding a miscible non-solvent like ethanol.
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Collect the resulting green crystals by vacuum filtration.

Wash the crystals with a small amount of cold distilled water, followed by a cold ethanol

wash to facilitate drying.

Dry the crystals in a desiccator over a suitable drying agent.

Characterization Protocols
1. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the compound, particularly the

characteristic vibrations of the benzenesulfonate anion and water of hydration.

Methodology: An FT-IR spectrum of the solid sample is recorded using the KBr pellet

technique or with an Attenuated Total Reflectance (ATR) accessory.

Expected Observations:

A broad absorption band in the region of 3200-3500 cm⁻¹ corresponding to the O-H

stretching vibrations of the water of hydration.

Strong absorption bands around 1220-1180 cm⁻¹ and 1090-1030 cm⁻¹ attributed to the

asymmetric and symmetric stretching vibrations of the SO₃ group in the benzenesulfonate

anion, respectively[1].

Characteristic peaks for the aromatic C-H and C=C stretching and bending vibrations from

the benzene ring.

2. UV-Visible Spectroscopy

Objective: To observe the d-d electronic transitions of the octahedral [Ni(H₂O)₆]²⁺ complex.

Methodology: A dilute aqueous solution of Nickel(2+) benzenesulfonate is prepared, and its

UV-Visible absorption spectrum is recorded.

Expected Observations:
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The aqueous solution is expected to be green.

The spectrum of the hexaaquanickel(II) ion typically shows two main absorption bands in

the visible region: one around 400 nm and another in the range of 650-750 nm[2].

3. Thermal Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the water of hydration content and to study the thermal stability and

decomposition pattern of the compound.

Methodology: A small, accurately weighed sample of the hydrated salt is heated at a

constant rate in a controlled atmosphere (e.g., nitrogen or air) in a thermogravimetric

analyzer. The mass loss is recorded as a function of temperature.

Expected Observations:

A mass loss corresponding to the six water molecules of hydration is expected upon

heating.

Further mass loss at higher temperatures will indicate the decomposition of the anhydrous

salt.

Mandatory Visualization
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Workflow for Synthesis and Characterization of Nickel(2+) Benzenesulfonate
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Caption: Synthesis and characterization workflow for Nickel(2+) benzenesulfonate.
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Toxicity and Safety
Specific toxicological data such as LD50 for Nickel(2+) benzenesulfonate is not readily

available. However, as a soluble nickel salt, it should be handled with care, assuming the

toxicological profile of other soluble nickel compounds. Nickel and its compounds are classified

as carcinogenic to humans by inhalation[3]. They can also cause skin sensitization and allergic

reactions[3]. Appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood to avoid inhalation of any dust.

Conclusion
Nickel(2+) benzenesulfonate is a stable, crystalline solid, typically encountered as a

hexahydrate. Its synthesis can be achieved through a straightforward acid-base reaction.

Characterization relies on standard analytical techniques such as FT-IR and UV-Vis

spectroscopy, and thermal analysis, which can confirm its structure and composition. While

specific quantitative data on some of its physical properties are scarce in the public domain, its

behavior can be reasonably predicted based on the known properties of the benzenesulfonate

anion and the hydrated nickel(II) cation. Due to the known hazards of nickel compounds,

appropriate safety precautions are essential when handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15047682#physical-and-chemical-properties-of-
nickel-2-benzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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